Cas no 1807129-17-4 (3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride)

• Product Name: 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride
• CAS No: 1807129-17-4
• MF: C₈H₅Cl₂NO₂S₂
• MW: 282.166797399521
• CID: 4961169
• Update Time: 2025-05-21

3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride

• Inchi： 1S/C8H5Cl2NO2S2/c9-3-5-1-2-7(14)8(6(5)4-11)15(10,12)13/h1-2,14H,3H2
• InChI Key： GAFRGZSSIFPFMI-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC=C(CCl)C=1C#N)S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 2.2
• Topological Polar Surface Area: 67.3

Additional information on 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl chloride

3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl Chloride (CAS No. 1807129-17-4)

The compound 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl Chloride (CAS No. 1807129-17-4) is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound is of significant interest in the fields of organic chemistry, materials science, and pharmacology due to its unique properties and potential applications. The molecule features a sulfonyl chloride group, a cyano group, a chloromethyl group, and a mercapto group, all of which contribute to its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of sulfonyl chloride derivatives in the synthesis of bioactive molecules and advanced materials. The sulfonyl chloride functional group is particularly valuable due to its ability to act as an electrophilic agent in nucleophilic substitution reactions. This makes 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl Chloride a promising candidate for the development of novel pharmaceutical agents and high-performance polymers.

The presence of the cyano group in the molecule adds another layer of functionality. Cyanide groups are known for their ability to participate in various types of chemical transformations, including addition reactions and nucleophilic substitutions. This makes the compound highly versatile in organic synthesis, enabling the creation of complex molecular architectures with tailored properties.

The chloromethyl group attached to the benzene ring introduces additional reactivity and selectivity to the molecule. This group can undergo various transformations, such as elimination or substitution reactions, depending on the reaction conditions. Its presence also enhances the compound's ability to form stable covalent bonds with other molecules, making it suitable for applications in polymer chemistry and materials science.

The mercapto group (sulfhydryl group) is another key feature of this compound. Mercapto groups are known for their ability to form disulfide bonds, which are crucial in many biological processes. This makes 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl Chloride a valuable tool in the study of redox reactions and oxidative stress mechanisms in biological systems.

Recent research has focused on the use of this compound as a building block for constructing advanced materials with tailored electronic and mechanical properties. For instance, studies have demonstrated that derivatives of this compound can be used to synthesize high-performance polymers with excellent thermal stability and mechanical strength. These materials have potential applications in aerospace, electronics, and automotive industries.

In addition to its material science applications, 3-Chloromethyl-2-cyano-6-mercaptobenzenesulfonyl Chloride has shown promise in drug discovery efforts. Its unique combination of functional groups allows for the creation of bioactive molecules with high potency and selectivity against various disease targets. Researchers are particularly interested in its potential as an anti-cancer agent due to its ability to inhibit key enzymes involved in cancer cell proliferation.

The synthesis of this compound involves a series of carefully controlled reactions that require expertise in multi-component synthesis techniques. The process typically begins with the preparation of intermediate compounds that contain some or all of the functional groups present in the final product. These intermediates are then subjected to various reaction conditions, such as nucleophilic substitutions or coupling reactions, to assemble the final molecule.

Despite its complexity, 3-Chloromethyl-2-cyano-6-mersaptobenzenesulfonyl Chloride is relatively stable under normal storage conditions when handled properly. However, it requires careful handling due to its reactivity with moisture and other environmental factors. Proper storage techniques include keeping the compound in an inert atmosphere and avoiding exposure to light or heat.

In conclusion, 3-Chloromethyl-2-cyano-6-mersaptobenzenesulfonyl Chloride (CAS No. 1807129-17-) is a multifunctional organic compound with significant potential in various fields of science and technology. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing both academic research and industrial innovation.